Cas no 2680850-18-2 (tert-butyl N-(2-cyano-4-propylphenyl)carbamate)

• Product Name: tert-butyl N-(2-cyano-4-propylphenyl)carbamate
• CAS No: 2680850-18-2
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5650381
• PubChem ID: 165920344
• Update Time: 2025-05-21

tert-butyl N-(2-cyano-4-propylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680850-18-2
• EN300-28280797
• tert-butyl N-(2-cyano-4-propylphenyl)carbamate

• Inchi： 1S/C15H20N2O2/c1-5-6-11-7-8-13(12(9-11)10-16)17-14(18)19-15(2,3)4/h7-9H,5-6H2,1-4H3,(H,17,18)
• InChI Key： LQHIYLXMIWFOFX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C#N)CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-(2-cyano-4-propylphenyl)carbamate

tert-butyl N-(2-cyano-4-propylphenyl)carbamate: A Comprehensive Overview

tert-butyl N-(2-cyano-4-propylphenyl)carbamate (CAS No. 2680850-18-2) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, often referred to as tert-butyl carbamate derivative, is characterized by its cyano group, propyl substituent, and tert-butyl moiety, which collectively contribute to its distinctive chemical properties and potential applications.

The molecular structure of tert-butyl N-(2-cyano-4-propylphenyl)carbamate consists of a phenol ring substituted with a cyano group at the 2-position and a propyl group at the 4-position. The carbamate functional group, which includes the tert-butyl substituent, imparts unique reactivity and stability to the molecule. This compound has been extensively studied for its role in synthetic chemistry, particularly in the development of advanced materials and pharmaceuticals.

Recent research has highlighted the potential of tert-butyl N-(2-cyano-4-propylphenyl)carbamate in the field of agricultural chemistry. Its ability to act as a precursor in the synthesis of bioactive compounds has made it a valuable intermediate in the development of new pesticides and herbicides. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory effects on key enzymes involved in plant growth regulation, making them promising candidates for sustainable agricultural practices.

In addition to its agricultural applications, tert-butyl N-(2-cyano-4-propylphenyl)carbamate has also found utility in the pharmaceutical industry. The compound's ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, makes it an ideal building block for the synthesis of complex molecules with therapeutic potential. Recent advancements in medicinal chemistry have demonstrated its role in the development of novel anti-inflammatory agents and anticancer drugs.

The synthesis of tert-butyl N-(2-cyano-4-propylphenyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the cyano group and propyl substituent is followed by carbamate formation through reaction with tert-butanol or other suitable reagents. This process has been optimized in recent studies to enhance yield and purity, ensuring scalability for industrial applications.

From an environmental perspective, tert-butyl N-(2-cyano-4-propylphenyl)carbamate exhibits favorable biodegradation characteristics, making it a more eco-friendly alternative to traditional chemical intermediates. Its low toxicity profile and ability to degrade under natural conditions further support its use in green chemistry initiatives.

Looking ahead, ongoing research is focused on expanding the scope of applications for tert-butyl N-(2-cyano-4-propylphenly)carbamate. Emerging trends include its use in polymer chemistry for the development of high-performance materials with tailored properties. Additionally, investigations into its catalytic properties are paving the way for its application in asymmetric synthesis and enantioselective reactions.

In conclusion, tert-butlyl N-(2-cyano-4-proplyphenlyl)carbamte (CAS No. 2680850-18-2) stands out as a significant compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application development, positions it as a key player in modern chemical research.